1-[(4-Chlorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]imidazolidine-2,4,5-trione

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C18H15ClN2O4/c1-25-15-8-4-13(5-9-15)11-21-17(23)16(22)20(18(21)24)10-12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3
• InChI Key: UIHMSPRQNLQMBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C(=O)N(C2=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O4
• Molecular Weight: 358.8 g/mol

Description

“1-[(4-Chlorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]imidazolidine-2,4,5-trione” is a chemical compound with the CAS Number: 478262-64-5. It has a molecular weight of 358.78. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name of the compound is 1-(4-chlorobenzyl)-3-(4-methoxybenzyl)-2,4,5-imidazolidinetrione. The InChI code is 1S/C18H15ClN2O4/c1-25-15-8-4-13(5-9-15)11-21-17(23)16(22)20(18(21)24)10-12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3.

Physical And Chemical Properties Analysis

The compound is solid in its physical form.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds bearing structural features similar to "1-[(4-Chlorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]imidazolidine-2,4,5-trione" have been synthesized to explore their potential pharmacological activities and structural properties. For example, Matosiuk et al. (2005) detailed the synthesis and structure of a related compound, emphasizing its pharmacological relevance, especially in terms of central activity like antinociceptive and serotonergic effects (Matosiuk, Karczmarzyk, Krycki, & Fruziński, 2005). These findings highlight the compound's utility in drug design and development.

Pharmacological Activities

Research on derivatives and structural analogs of "this compound" has shown promise in discovering new therapeutic agents. For instance, Farag et al. (2012) synthesized novel quinazolinone derivatives exhibiting significant anti-inflammatory and analgesic activities, suggesting potential applications in developing new pain management therapies (Farag, Khalifa, Sadik, Abbas, Al‐Sehemi, & Ammar, 2012).

Material Science and Chemical Properties

The compound and its derivatives have been studied for their material properties and chemical behavior. For example, Zhang et al. (2009) explored the inter-ring and endo anomeric effects in derivatives, which can inform the design of materials with specific molecular interactions and properties (Zhang, Wang, Zhang, & Li, 2009).

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The signal word for the compound is “Warning”. The hazard statements include H302, H312, and H332. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.